329-89-5

6-Aminonicotinamide

In Stock

• CAS RN:
• 329-89-5

• Formula:
• C6H7N3O

• InChI:
• InChI=1S/C6H7N3O/c7-5-2-1-4(3-9-5)6(8)10/h1-3H,(H2,7,9)(H2,8,10)

• InChIKey:
• ZLWYEPMDOUQDBW-UHFFFAOYSA-N

• 6-Aminonicotinamide (6-AN) is a well-established inhibitor of the NADP+-dependent enzyme, 6-phosphogluconate dehydrogenase (Ki = 0.46 μM). Through this action, 6-AN interferes with glycolysis, resulting in ATP depletion and synergizes with DNA-crosslinking chemotherapy drugs, like cisplatin, in killing cancer cells (IC50 = 0.5 mM). 6-AN also reduces cardiovascular oxidative injury following ischemia/reperfusion. In addition, 6-AN causes glial neurodegeneration.
  6-Aminonicotinamide is an aminopyridine, which is a specific pentose inhibitor and thus inhibits the NADP production.
  6-aminonicotinamide is a monocarboxylic acid amide resulting from the formal condensation of the carboxy group of 6-aminonicotinic acid with ammonia. An inhibitor of the NADP(+)-dependent enzyme, 6-phosphogluconate dehydrogenase, it interferes with glycolysis, resulting in ATP depletion and syner...

1-(9,10-Dihydrophenanthren-2-yl)ethanone

Usually In Stock

• CAS RN:
• 5329-89-5

• Formula:
• C16H14O

• InChI:
• InChI=1S/C16H14O/c1-11(17)13-8-9-16-14(10-13)7-6-12-4-2-3-5-15(12)16/h2-5,8-10H,6-7H2,1H3

• InChIKey:
• JLABAJAYOGFVQR-UHFFFAOYSA-N

• 1-(9,10-Dihydrophenanthren-2-yl)ethanone is a useful research compound. Its molecular formula is C16H14O and its molecular weight is 222.28 g/mol. The purity is usually 95%.

6-Ethyl-4-((3-(methylthio)phenyl)amino)quinoline-3-carbonitrile hydrochloride

In Stock

• CAS RN:
• 1331329-89-5

• Formula:
• C19H18ClN3S

• InChI:
• InChI=1S/C19H17N3S.ClH/c1-3-13-7-8-18-17(9-13)19(14(11-20)12-21-18)22-15-5-4-6-16(10-15)23-2;/h4-10,12H,3H2,1-2H3,(H,21,22);1H

• InChIKey:
• ZGENYIPHBRYLNF-UHFFFAOYSA-N

• 6-Ethyl-4-((3-(methylthio)phenyl)amino)quinoline-3-carbonitrile hydrochloride is a useful research compound. Its molecular formula is C19H18ClN3S and its molecular weight is 355.88. The purity is usually 95%.